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Compound of Interest

Compound Name: Chelidonine

Cat. No.: B3420816

Introduction

Chelidonium majus L., commonly known as greater celandine, is a perennial herb belonging to
the Papaveraceae family. It has a long history of use in traditional medicine, primarily for
treating liver and gallbladder disorders, as well as skin conditions like warts. The medicinal
properties of C. majus are largely attributed to its rich content of isoquinoline alkaloids, with
chelidonine being one of the most significant and abundant. Chelidonine exhibits a range of
pharmacological activities, including anti-inflammatory, antimicrobial, antiviral, and antitumor
effects. These properties make it a compound of great interest for researchers, scientists, and
drug development professionals. This document provides detailed protocols for the extraction
and purification of chelidonine from C. majus, summarizing quantitative data and outlining
experimental workflows.

Part 1: Extraction of Chelidonine from Chelidonium
majus

The initial step in isolating chelidonine is its extraction from the plant material. The choice of
extraction method and solvent can significantly impact the yield and purity of the final product.
Generally, dried and powdered aerial parts or roots of C. majus are used for extraction.

Solvent Extraction Methods

Solvent extraction is a common technique for isolating alkaloids from plant materials. The
selection of the solvent is crucial and is based on the polarity of the target compound.
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Chelidonine, as an alkaloid, can be extracted using various organic solvents.
1.1.1. Maceration

Maceration is a simple and widely used extraction technique that involves soaking the plant
material in a solvent for an extended period.

e Protocol:

[e]

Weigh 60 grams of dried, powdered Chelidonium majus leaves and place them in a
suitable container.

o Add 300 mL of acetone to the container, ensuring the plant material is fully submerged[1].

o Seal the container and let it stand at room temperature for a minimum of 3 days, with
frequent agitation[1]. For a more exhaustive extraction, the maceration can be extended to
two weeks.

o After the maceration period, filter the mixture to separate the extract from the plant
residue.

o Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature
of 45°C to obtain the crude acetone extract.

1.1.2. Soxhlet Extraction

Soxhlet extraction is a continuous extraction method that allows for efficient extraction with a
smaller volume of solvent.

e Protocol:
o Place 100 grams of powdered C. majus plant material into a thimble.
o Place the thimble inside a Soxhlet extractor.

o Add methanol to the distillation flask.
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o Heat the solvent to reflux. The solvent vapor will travel up to the condenser, where it will
be cooled and drip back onto the thimble containing the plant material.

o Continue the extraction for 24 hours.

o After extraction, concentrate the methanolic extract using a rotary evaporator to obtain the
crude extract.

1.1.3. Ultrasound-Assisted Extraction (UAE)

UAE utilizes ultrasonic waves to disrupt the plant cell walls, enhancing solvent penetration and
increasing extraction efficiency.

e Protocol:

[¢]

Suspend 10 grams of powdered C. majus leaves in 400 mL of a 0.2% sodium dodecy!l
sulphate solution in a glass beaker[2].

o Place the beaker in an ultrasonic bath and sonicate for 2.5 hours at a constant
temperature of 25°C[3].

o Filter the extract to remove the plant residue.
o Wash the residue with 20 mL of pure water and combine the filtrates.

o The resulting aqueous extract can then be further processed for alkaloid purification.

Acid-Base Extraction for Alkaloid Enrichment

To selectively extract alkaloids from the crude extract, an acid-base extraction method can be
employed. This technique is based on the principle that alkaloids are basic and can be
converted into their salt form (soluble in water) in an acidic medium and then back to their base
form (soluble in organic solvents) in an alkaline medium.

e Protocol:

o Dissolve the crude extract in a 2% sulfuric acid solution to achieve a pH of 3-4.
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o Extract the acidic solution with a non-polar solvent like petroleum ether or diethyl ether to
remove neutral and acidic impurities.

o Basify the aqueous layer to pH 9-10 with a 25% ammonium hydroxide solution.

o Extract the alkaline solution with chloroform. The alkaloids, including chelidonine, will
move into the chloroform layer.

o Wash the chloroform layer with distilled water until a neutral pH is achieved.

o Dry the chloroform layer with anhydrous sodium sulfate and evaporate the solvent to
obtain the total alkaloid extract. The yield of total alkaloids from dried leaves can be
around 2.146%.

Part 2: Purification of Chelidonine

The crude alkaloid extract contains a mixture of different alkaloids and other compounds.
Therefore, further purification steps are necessary to isolate chelidonine.

Column Chromatography

Column chromatography is a widely used technique for separating compounds from a mixture.
For the purification of chelidonine, a silica gel stationary phase is commonly used.

e Protocol:

o Column Packing: Prepare a slurry of silica gel (mesh 70-230 for gravity chromatography or
230-400 for flash chromatography) in a non-polar solvent (e.g., hexane) and pour it into a
glass column. Allow the silica gel to settle, ensuring a uniform packing without any air
bubbles.

o Sample Loading: Dissolve the crude alkaloid extract in a minimal amount of the initial
mobile phase and load it onto the top of the column.

o Elution: Begin the elution with a non-polar solvent and gradually increase the polarity by
adding a more polar solvent (e.g., ethyl acetate, methanol). The elution can be performed
isocratically (constant solvent composition) or with a gradient (changing solvent
composition).
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o Fraction Collection: Collect the eluate in fractions and monitor the separation using Thin
Layer Chromatography (TLC).

o Chelidonine Isolation: Combine the fractions containing pure chelidonine (identified by
comparison with a standard on TLC) and evaporate the solvent to obtain the purified
compound.

Preparative High-Performance Liquid Chromatography
(HPLC)

Preparative HPLC is a high-resolution purification technique that can be used for the final
purification of chelidonine.

e Protocol:

o Column: Areversed-phase C18 column (e.g., 4.6 x 250 mm, 5 um) is typically used for the
separation of chelidonine.

o Mobile Phase: A common mobile phase consists of a mixture of acetonitrile and an acidic
agueous solution (e.g., 0.1% formic acid in water). The acidic mobile phase helps to
improve the peak shape of the basic alkaloid.

o Gradient Elution: A gradient elution is often employed to achieve better separation of the
complex alkaloid mixture. A typical gradient could be starting with 10% acetonitrile and
increasing to 50% over 20 minutes.

o Detection: The eluting compounds can be detected using a UV detector at a wavelength of
280 nm.

o Fraction Collection: The fraction containing the chelidonine peak is collected.

o Solvent Evaporation: The solvent is removed from the collected fraction, typically by
lyophilization or evaporation under reduced pressure, to yield pure chelidonine.

Quantitative Data Summary
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Extraction/Puri

Parameter Value Plant Part fication Reference
Method
) Methanol
Total Alkaloid ) )
) 2.146% Dried Leaves Extraction
Yield
(Soxhlet)
Chelidonine N
1181.41 pg/g Root Not specified
Content
Chelidonine 1780.667 ) N
Herb (Spring) Not specified
Content mg/100g DM
Chelidonine 115.929 N
Herb (Autumn) Not specified
Content mg/100g DM
Chelidonine 14.16-fold -~ Macroporous
o ) Not specified )
Purification increase resin D101
Chelidonine - Macroporous
80.77% Not specified )
Recovery resin D101
1.29 mg from Fast Centrifugal
Isolated N N
o 500 mg crude Not specified Partition
Chelidonine
extract Chromatography
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Caption: General workflow for the extraction of total alkaloids from Chelidonium majus.
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Total Alkaloid Column Chromatography St
Extract (Silica Gel)

Caption: Purification workflow for isolating chelidonine from the total alkaloid extract.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3420816?utm_src=pdf-body-img
https://www.benchchem.com/product/b3420816?utm_src=pdf-body
https://www.benchchem.com/product/b3420816?utm_src=pdf-custom-synthesis
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20219950794
https://www.researchgate.net/publication/26432006_New_extraction_technique_for_alkaloids
https://www.scielo.br/j/jbchs/a/YLqB4p6sfPmFFsSw9ywQWnD/?format=html&lang=en
https://www.benchchem.com/product/b3420816#protocol-for-chelidonine-extraction-and-purification-from-chelidonium-majus
https://www.benchchem.com/product/b3420816#protocol-for-chelidonine-extraction-and-purification-from-chelidonium-majus
https://www.benchchem.com/product/b3420816#protocol-for-chelidonine-extraction-and-purification-from-chelidonium-majus
https://www.benchchem.com/product/b3420816#protocol-for-chelidonine-extraction-and-purification-from-chelidonium-majus
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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